Cas no 1279816-68-0 (methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate)

• Product Name: methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate
• CAS No: 1279816-68-0
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• MDL: MFCD27921913
• CID: 5452351
• PubChem ID: 130119741
• Update Time: 2025-05-19

methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate
• methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate

• MDL： MFCD27921913
• Inchi： 1S/C11H11BrO3/c1-14-11(13)8-4-7-5-9(12)2-3-10(7)15-6-8/h2-3,5,8H,4,6H2,1H3
• InChI Key： SVDPZRSTNCCLBL-UHFFFAOYSA-N
• SMILES： C1OC2=CC=C(Br)C=C2CC1C(OC)=O

Additional information on methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate

Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate (CAS No. 1279816-68-0): A Comprehensive Overview

Methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate (CAS No. 1279816-68-0) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug development. This compound, characterized by its benzopyran core and brominated substituent, has been extensively studied for its pharmacological properties and synthetic utility.

The molecular structure of methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate consists of a fused heterocyclic system, which includes a pyran ring and a carboxylate ester group. The presence of a bromine atom at the 6-position enhances its reactivity, making it a valuable intermediate in organic synthesis. This structural feature allows for further functionalization, enabling the development of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of benzopyran derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The brominated benzopyran scaffold of methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate has been particularly investigated for its ability to modulate biological pathways associated with these diseases.

One of the most compelling aspects of methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural flexibility to develop novel analogs with enhanced binding affinity and selectivity. For instance, studies have demonstrated that modifications at the bromine substituent can significantly alter the pharmacokinetic properties of derived compounds, leading to improved therapeutic outcomes.

The synthesis of methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the condensation of appropriate precursors to form the benzopyran core, followed by bromination and esterification to introduce the key functional groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent research has also focused on the computational modeling of methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate to better understand its interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific enzymes and receptors involved in disease pathways. These insights have guided the design of next-generation derivatives with optimized pharmacological profiles.

The pharmaceutical industry has taken note of the potential of methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate as a building block for drug discovery. Several companies are currently exploring its use in developing novel therapeutics for unmet medical needs. The compound's ability to undergo further chemical modifications makes it an attractive candidate for structure-based drug design approaches.

In addition to its pharmaceutical applications, methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate has shown promise in materials science research. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers are investigating its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic cells.

The environmental impact of synthesizing and using methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate is also an area of concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry practices.

In conclusion, methyl 6-bromo-3,4-dihydro-2H-1-benzopyran-3-carboxylate (CAS No. 1279816-68-0) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative treatments and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to expand even further.